2-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline
Description
This compound features a quinoxaline core (a bicyclic aromatic system with two nitrogen atoms) linked via a piperazine moiety to a substituted pyrimidine ring. The pyrimidine substituent includes a methyl group at position 5 and a methylsulfanyl (SCH₃) group at position 2. The methylsulfanyl group may enhance lipophilicity, influencing membrane permeability and metabolic stability.
Properties
IUPAC Name |
2-[4-(5-methyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]quinoxaline | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N6S/c1-13-11-20-18(25-2)22-17(13)24-9-7-23(8-10-24)16-12-19-14-5-3-4-6-15(14)21-16/h3-6,11-12H,7-10H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GEBGTTVPCGUGBP-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(N=C1N2CCN(CC2)C3=NC4=CC=CC=C4N=C3)SC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N6S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline typically involves multi-step organic synthesis. One common route starts with the preparation of the quinoxaline core, which can be synthesized via the condensation of o-phenylenediamine with a diketone such as glyoxal. The piperazine ring is then introduced through nucleophilic substitution reactions.
The pyrimidine moiety is synthesized separately, often starting from a methyl-substituted pyrimidine precursor. The methylsulfanyl group is introduced via thiolation reactions, typically using reagents like methylthiol or dimethyl disulfide under basic conditions. The final step involves coupling the pyrimidine-substituted piperazine with the quinoxaline core, usually through a nucleophilic aromatic substitution reaction.
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors for certain steps, which allow for better control over reaction conditions and scalability.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom in the methylsulfanyl group, forming sulfoxides or sulfones.
Reduction: Reduction reactions can target the quinoxaline ring or the pyrimidine moiety, potentially altering the electronic properties of the compound.
Substitution: The compound can participate in various substitution reactions, especially nucleophilic aromatic substitution on the quinoxaline ring.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide or m-chloroperbenzoic acid (mCPBA).
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.
Substitution: Nucleophiles like amines or thiols can be used under basic conditions to introduce new substituents.
Major Products
Oxidation: Sulfoxides or sulfones.
Reduction: Reduced quinoxaline or pyrimidine derivatives.
Substitution: Various substituted quinoxaline derivatives depending on the nucleophile used.
Scientific Research Applications
Chemistry
In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and mechanisms.
Biology
In biological research, this compound can be used to study the interactions between small molecules and biological macromolecules such as proteins and nucleic acids. Its ability to interact with various biological targets makes it a valuable tool in biochemical assays.
Medicine
In medicinal chemistry, 2-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline is investigated for its potential therapeutic properties. It may act as an inhibitor or modulator of specific enzymes or receptors, making it a candidate for drug development.
Industry
In the industrial sector, this compound can be used in the development of new materials with specific properties, such as polymers or coatings that require unique chemical functionalities.
Mechanism of Action
The mechanism of action of 2-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins involved in critical biological pathways. The compound may inhibit or modulate the activity of these targets, leading to changes in cellular processes.
Comparison with Similar Compounds
Structural Analogs and Key Differences
The primary structural analog is 2-{4-[(2H-1,3-Benzodioxol-5-yl)Methyl]Piperazin-1-yl}Quinoxaline (CAS 241146-76-9) . Below is a comparative analysis:
Table 1: Structural and Physicochemical Comparison
| Property | Target Compound | Analog (CAS 241146-76-9) |
|---|---|---|
| Core Structure | Quinoxaline | Quinoxaline |
| Linker | Piperazine | Piperazine |
| Substituent | 5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl | (2H-1,3-Benzodioxol-5-yl)methyl |
| Molecular Formula | C₁₈H₂₁N₆S (calculated) | C₂₀H₂₀N₄O₂ |
| Molecular Weight | ~377.5 g/mol | 348.4 g/mol |
| Key Functional Groups | Methylsulfanyl (SCH₃), pyrimidine | Benzodioxole (O-linked aromatic ring) |
| Lipophilicity (LogP)* | Higher (due to SCH₃ group) | Lower (due to polar O atoms in benzodioxole) |
| Potential Interactions | Hydrophobic (SCH₃), hydrogen bonding (pyrimidine N) | π-π stacking (benzodioxole), hydrogen bonding (O) |
*Estimated based on substituent chemistry.
Mechanistic and Pharmacological Implications
Binding Affinity: The target compound’s pyrimidine ring, being electron-deficient, may engage in charge-transfer interactions with aromatic residues in enzyme active sites. In contrast, the benzodioxole group in the analog could participate in π-π stacking with tyrosine or phenylalanine residues .
Solubility and Bioavailability :
- The benzodioxole analog’s oxygen atoms likely improve aqueous solubility, whereas the target compound’s SCH₃ group increases lipophilicity, favoring membrane permeability but risking solubility limitations.
Metabolic Stability :
- Methylsulfanyl groups are susceptible to oxidative metabolism (e.g., CYP450-mediated sulfoxidation), which could shorten the target compound’s half-life. The benzodioxole group, while metabolically stable, may undergo demethylenation under acidic conditions .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
